Cas no 52479-85-3 (Exifone)

Exifone Properties

Names and Identifiers

• (2,3,4-Trihydroxyphenyl)(3,4,5-trihydroxyphenyl)methanone
• 3,4,5,2',3',4'-Hexahydroxybenzophenone
• Exifone
• 2,3,3',4,4',5'-Hexahydroxybenzophenone
• (2,3,4-trihydroxyphenyl)-(3,4,5-trihydroxyphenyl)methanone
• 4-Galloylpyrogallol
• Exifonum [INN-Latin]
• Exifona
• UNII-38K9TOD4EG
• CCG-208095
• NCGC00249050-02
• CAS-52479-85-3
• KS-5168
• D91001
• [2,3,4-tris(oxidanyl)phenyl]-[3,4,5-tris(oxidanyl)phenyl]methanone
• EXIFONE [WHO-DD]
• Tox21_201450
• CHEMBL329522
• Q27216225
• EXIFONE [MART.]
• AKOS015904176
• 3-08-00-04364 (Beilstein Handbook Reference)
• NSC680919
• Exifonum
• CHEBI:125609
• Tox21_113656
• NCGC00257438-01
• H1065
• NS00004790
• BRD-K65716359-001-01-3
• NSC-680919
• C13H10O7
• SR-01000944884-1
• BDBM234394
• FT-0614115
• A829106
• Methanone, (2,3,4-trihydroxyphenyl)(3,4,5-trihydroxyphenyl)-
• W-105820
• Exifona [INN-Spanish]
• NCGC00249050-01
• EINECS 257-945-9
• SR-01000944884
• NCGC00259001-01
• DTXSID9044950
• EXIFONE [MI]
• DTXCID7024950
• Adlone
• 3,4,5,4',5',6'-hexahydroxy benzophenone
• H1783
• [2,3,4-trihydroxyphenyl] [3',4',5'-trihydroxyphenyl] methanone
• NSC 680919
• 3,4,5,2,3,4-Hexahydroxybenzophenone
• 38K9TOD4EG
• Exifone [INN]
• SCHEMBL273096
• Tox21_303559
• 2,3,3',4,4'-Hexahydrobenzoxyphenone
• 52479-85-3
• 72841-23-7
• XEDWWPGWIXPVRQ-UHFFFAOYSA-N
• 2,3,3',4,4',5-HEXAHYDROXY-BENZOPHENONE
• MFCD00082966
• BRN 3401917
• BRD-K65716359-001-02-1
• EXIFONE
• BRD-K65716359-001-04-7
• 2,3,3'',4,4'',5''-Hexahydroxybenzophenone
• 2,3,3\\',4,4\\',5\\'-Hexahydroxybenzophenone
• DB-019631
• +Expand

• MDL： MFCD00082966
• InChIKey： XEDWWPGWIXPVRQ-UHFFFAOYSA-N
• Inchi： 1S/C13H10O7/c14-7-2-1-6(11(18)13(7)20)10(17)5-3-8(15)12(19)9(16)4-5/h1-4,14-16,18-20H
• SMILES： C1=CC(=C(C(=C1C(=O)C2=CC(=C(C(=C2)O)O)O)O)O)O

Computed Properties

• Exact Mass: 278.04300
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 2
• Monoisotopic Mass: 278.04265265g/mol
• Heavy Atom Count: 20
• Complexity: 349
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Tautomer Count: 510
• Surface Charge: 0
• Topological Polar Surface Area: 138Ų

Experimental Properties

• LogP: 1.15120
• PSA: 138.45000
• Merck: 3915
• Melting Point: 280°C(lit.)
• Color/Form: solid
• Solubility: Insoluble

Exifone Security Information

• Symbol: GHS07
• RTECS：PC4995000
• Safety Term：S26-S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Prompt：warning
• Risk Phrases： R36/37/38: irritating to eyes, respiratory tract and skin.
• Toxicity：LD50 in rats (g/kg): 0.355 i.p.; 1.425 orally (Gazave)

Exifone Customs Data

• HS CODE：2914501900
• Customs Data：

  China Customs Code:

  2914501900

  Overview:

  2914501900 Other ketophenols.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914501900 other ketone-phenols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone